![molecular formula C10H14ClN3S B1438932 4-(1,2,5-trimethyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine hydrochloride CAS No. 1170999-18-4](/img/structure/B1438932.png)
4-(1,2,5-trimethyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine hydrochloride
Overview
Description
The compound “4-(1,2,5-trimethyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine hydrochloride” is a complex organic molecule that contains a pyrrole ring and a thiazole ring. Pyrrole is a five-membered aromatic ring with one nitrogen atom, and thiazole is a five-membered ring with one nitrogen atom and one sulfur atom. The presence of these heterocyclic rings suggests that this compound might have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, includes a pyrrole ring and a thiazole ring. These rings are likely connected at the 4-position of the pyrrole and the 2-position of the thiazole . The exact three-dimensional structure would depend on the specific spatial arrangement of these rings and the attached functional groups.Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the pyrrole and thiazole rings. Both of these rings are aromatic and thus relatively stable, but they can participate in various reactions under suitable conditions . The exact reactions that this compound can undergo would depend on the specific functional groups present and their positions on the rings.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrole and thiazole rings might make the compound relatively stable and resistant to degradation. The compound is likely to be solid at room temperature .Scientific Research Applications
Heterocyclic Amines in Scientific Research
Heterocyclic amines (HCAs) are compounds of significant interest in scientific research due to their presence in cooked meats and their potential health effects. Studies have investigated the formation, occurrence, and biological effects of HCAs, particularly their carcinogenic potential in humans. For instance, research has identified HCAs like PhIP and MeIQx in cooked meats, linking their consumption to an increased risk of various cancers through mechanisms involving DNA adduct formation and mutagenesis (Boobis et al., 1994; Turesky et al., 2007).
Thiazoles in Scientific Research
Thiazoles, which include a sulfur and nitrogen heteroatom within a five-membered ring, are notable for their diverse applications, including their role in pharmaceuticals, agriculture, and materials science. Thiazole derivatives have been explored for their antibacterial, antifungal, and anticancer properties, demonstrating the versatility of this chemical class in addressing a wide range of biological targets (Fernández-Perea et al., 2009).
Pyrroles in Scientific Research
Pyrrole derivatives are another class of compounds with broad applications in scientific research, particularly in the development of pharmaceuticals and conducting polymers. Pyrroles have been studied for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural diversity of pyrrole derivatives allows for the synthesis of compounds with tailored properties for specific research or therapeutic purposes (Karatas et al., 2005).
- (Boobis et al., 1994)
- (Turesky et al., 2007)
- (Fernández-Perea et al., 2009)
- (Karatas et al., 2005)
Safety and Hazards
Future Directions
The study of compounds containing pyrrole and thiazole rings is a active area of research, due to their interesting chemical properties and potential biological activities . Future research on “4-(1,2,5-trimethyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine hydrochloride” might focus on its synthesis, characterization, and exploration of its potential biological activities.
Properties
IUPAC Name |
4-(1,2,5-trimethylpyrrol-3-yl)-1,3-thiazol-2-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3S.ClH/c1-6-4-8(7(2)13(6)3)9-5-14-10(11)12-9;/h4-5H,1-3H3,(H2,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCAYZEUTCVWVMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C)C)C2=CSC(=N2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1170999-18-4 | |
Record name | 4-(1,2,5-trimethyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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